Cas no 84040-20-0 (2,4,5-Trimethyl-3,6-dihydro-2H-thiopyran)

84040-20-0 structure
Product name:2,4,5-Trimethyl-3,6-dihydro-2H-thiopyran
2,4,5-Trimethyl-3,6-dihydro-2H-thiopyran Chemical and Physical Properties
Names and Identifiers
-
- 2,4,5-Trimethyl-3,6-dihydro-2H-thiopyran
- DTXCID50460812
- DTXSID70510005
- 84040-20-0
-
- Inchi: InChI=1S/C8H14S/c1-6-4-8(3)9-5-7(6)2/h8H,4-5H2,1-3H3
- InChI Key: HCKCQFNCXGOEIR-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 142.08162162g/mol
- Monoisotopic Mass: 142.08162162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 25.3Ų
2,4,5-Trimethyl-3,6-dihydro-2H-thiopyran Related Literature
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Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
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Qianying Zhang,Wenjing Wang,Shan Huang,Sha Yu,Tingting Tan,Jun-Jie Zhu Chem. Sci., 2020,11, 1948-1956
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Sherif Ashraf Fahmy,Fortuna Ponte,Iten M. Fawzy,Emilia Sicilia,Hassan Mohamed El-Said Azzazy RSC Adv., 2021,11, 24673-24680
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Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
84040-20-0 (2,4,5-Trimethyl-3,6-dihydro-2H-thiopyran) Related Products
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